1-(2-Methanesulfonyl-ethyl)-1H-benzoimidazole-5-carboxylic acid

• Molecular Formula: C11H12N2O4S
• Molecular Weight: 268.29 g/mol
• IUPAC Name: 1-(2-methylsulfonylethyl)benzimidazole-5-carboxylic acid
• InChI: InChI=1S/C11H12N2O4S/c1-18(16,17)5-4-13-7-12-9-6-8(11(14)15)2-3-10(9)13/h2-3,6-7H,4-5H2,1H3,(H,14,15)
• InChI Key: OKLZRXNLOMBWIT-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)CCN1C=NC2=C1C=CC(=C2)C(=O)O

Description

1-(2-Methanesulfonyl-ethyl)-1H-benzoimidazole-5-carboxylic acid is a useful research compound. Its molecular formula is C11H12N2O4S and its molecular weight is 268.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-(2-methanesulfonylethyl)-1H-benzoimidazole-5-carboxylic acid methyl ester (0.2 g, 7.09 mmol) in methanol was added LiOH (50 mg) followed by water (1 mL). The reaction mixture was allowed to stir at room temp for 2 h. it was then concentrated to remove methanol and the aqueous layer was acidified with citric acid. The precipitated product was filtered to give 1-(2-Methanesulfonyl-ethyl)-1H-benzoimidazole-5-carboxylic acid (90%). MS-ESI m/z 269 (M+1); 1H NMR (300 MHz, DMSO-d6) δ 12.6 (br, 1H), 8.4 (s, 1H), 8.2 (s, 1H), 7.9 (d, 1H), 7.8 (d, 1H), 4.8 (t, 2H), 3.8 (t, 2H), 3.0 (s, 3H).